Cas no 148934-66-1 (Methyl 3-chloro-1-methyl-1H-pyrazole-4-carboxylate)
148934-66-1 structure
Product Name:Methyl 3-chloro-1-methyl-1H-pyrazole-4-carboxylate
CAS No:148934-66-1
MF:C6H7ClN2O2
MW:174.584980249405
CID:98526
PubChem ID:10511447
Update Time:2025-11-03
Methyl 3-chloro-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-chloro-1-methyl-1H-pyrazole-4-carboxylate
- 1H-Pyrazole-4-carboxylicacid, 3-chloro-1-methyl-, methyl ester
- methyl 3-chloro-1-methylpyrazole-4-carboxylate
- 3-Chloro-1-methylpyrazole-4-carboxylic acid methyl ester
- AT32306
- 148934-66-1
- 1H-Pyrazole-4-carboxylic acid, 3-chloro-1-methyl-, methyl ester
- AKOS015898330
- DTXSID30440995
- 3-Chloro-1-methyl-1H-pyrazole-4-carboxylic acid methyl ester
-
- Inchi: 1S/C6H7ClN2O2/c1-9-3-4(5(7)8-9)6(10)11-2/h3H,1-2H3
- InChI Key: OFJONVVSTNCLRM-UHFFFAOYSA-N
- SMILES: ClC1C(C(=O)OC)=CN(C)N=1
Computed Properties
- Exact Mass: 174.01971
- Monoisotopic Mass: 174.0196052g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 252.8±20.0 ºC (760 Torr),
- Flash Point: 106.7±21.8 ºC,
- Refractive Index: 1.559
- Solubility: Slightly soluble (5.8 g/l) (25 º C),
- PSA: 44.12
Methyl 3-chloro-1-methyl-1H-pyrazole-4-carboxylate Pricemore >>
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| Chemenu | CM188988-1g |
methyl 3-chloro-1-methyl-1H-pyrazole-4-carboxylate |
148934-66-1 | 95% | 1g |
$505 | 2021-08-05 | |
| Chemenu | CM188988-1g |
methyl 3-chloro-1-methyl-1H-pyrazole-4-carboxylate |
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| eNovation Chemicals LLC | Y1228298-10g |
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| Alichem | A049002357-1g |
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479.60 USD | 2021-06-01 | |
| eNovation Chemicals LLC | Y1289198-5g |
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148934-66-1 | 97% | 5g |
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| eNovation Chemicals LLC | Y1228298-10g |
methyl 3-chloro-1-methyl-1H-pyrazole-4-carboxylate |
148934-66-1 | 95% | 10g |
$1100 | 2025-02-24 | |
| eNovation Chemicals LLC | Y1228298-10g |
methyl 3-chloro-1-methyl-1H-pyrazole-4-carboxylate |
148934-66-1 | 95% | 10g |
$1100 | 2025-02-27 |
Methyl 3-chloro-1-methyl-1H-pyrazole-4-carboxylate Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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